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A comprehensive technical guide detailing the discovery and history of the three proteinogenic
branched-chain amino acids (BCAAs)—leucine, isoleucine, and valine—is now available for
researchers, scientists, and drug development professionals. This guide provides an in-depth
look at the foundational discoveries, early experimental protocols, and initial characterization of
these essential amino acids that have become central to numerous fields of biomedical
research.

The journey into the world of BCAAs began in the early 19th century, a period of burgeoning
interest in the chemical composition of living matter. These early investigations, relying on
rudimentary laboratory techniques, laid the groundwork for our modern understanding of
protein structure and metabolism.

The Inaugural BCAA: Leucine

The first of the branched-chain amino acids to be identified was leucine. In 1819, the French
chemist Joseph Louis Proust isolated a substance from fermented cheese which he named
"oxide caséeux" (cheesy oxide).[1][2] A year later, in 1820, Henri Braconnot, another French
chemist, independently isolated a white crystalline substance from the acid hydrolysis of
muscle fibers and wool.[1][2] Observing its characteristic appearance, he named it leucine,
derived from the Greek word "leukos," meaning white.[1] It wasn't until later that the scientific
community recognized that Proust's "oxide caséeux" and Braconnot's leucine were, in fact, the
same compound.
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The Era of Protein Chemistry: Valine and Isoleucine

The turn of the 20th century marked a period of significant advancement in protein chemistry,
largely driven by the pioneering work of the German chemist Hermann Emil Fischer. His
systematic approach to the analysis of proteins led to the discovery of the final two BCAAs.

In 1901, while studying the hydrolysis products of casein, the primary protein in milk, Fischer
isolated a new amino acid.[3] He named it valine, a nod to its structural similarity to valeric acid,
which is found in the valerian plant.[3]

Just a few years later, in 1903, another German chemist, Felix Ehrlich, made the final BCAA
discovery while investigating the composition of beet-sugar molasses. He identified an isomer
of leucine, which he aptly named isoleucine.[4]

This chronological progression of discovery is summarized in the timeline below.

Leucine Valine Isoleucine

1820 1901
Braconnot isolates and names Leucine from muscle and wool Fischer isolates Valine from casein

1903
Ehrlich discovers Isoleucine in beet-sugar molasses

1819
Proust isolates 'oxide caséeux’ from cheese
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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